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Compound of Interest

Compound Name: c-Myc inhibitor 13

Cat. No.: B12369063 Get Quote

Disclaimer: The following guidelines provide essential safety and logistical information for the

proper disposal of c-Myc inhibitor 13. However, a specific Safety Data Sheet (SDS) for a

compound explicitly named "c-Myc inhibitor 13" is not readily available in public databases.

Therefore, this document outlines general best practices for the disposal of research-grade,

small-molecule chemical inhibitors. Researchers must consult their institution's Environmental

Health and Safety (EHS) department for specific protocols and comply with all local, state, and

federal regulations.

Hazard Identification and Chemical Properties
Without a specific SDS for "c-Myc inhibitor 13," we can infer potential hazards from similar c-

Myc inhibitors, such as 10058-F4 (CAS 403811-55-2). Researchers should handle c-Myc
inhibitor 13 with the assumption that it may possess similar properties until a definitive SDS is

available.
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Property Description Source/Analogy

Physical Form Typically a solid powder. [1][2]

Solubility
Often soluble in organic

solvents like DMSO.
[1][2]

GHS Pictograms
Likely includes GHS07

(Harmful/Irritant).
[1]

Hazard Statements

May include H317 (May cause

an allergic skin reaction) and

H319 (Causes serious eye

irritation).

[1]

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spr

ay), P280 (Wear protective

gloves/protective clothing/eye

protection/face protection),

P302+P352 (IF ON SKIN:

Wash with plenty of water),

P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing).

[1]

Storage Class
Combustible Solids (German

Storage Class 11).
[1]

Toxicity

The toxicological properties of

c-Myc inhibitor 13 have not

been thoroughly investigated.

Treat as a potentially

hazardous substance.

General Precaution

Step-by-Step Disposal Protocol
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This protocol provides a general framework for the safe disposal of c-Myc inhibitor 13 and

other research-grade chemical inhibitors.

Step 1: Waste Identification and Segregation

Identify the Waste Stream: Determine if the waste is the pure (unused) compound, a stock

solution, contaminated labware (e.g., pipette tips, tubes), or aqueous/organic solvent waste

containing the inhibitor.

Segregate Waste: Do not mix incompatible waste streams. Keep solid and liquid waste

separate. Halogenated and non-halogenated solvent wastes should also be segregated.[3]

Step 2: Container Selection and Labeling

Choose Appropriate Containers: Use chemically compatible, leak-proof containers with

secure screw-top caps.[4][5] Plastic is often preferred for solid waste, while glass may be

necessary for certain solvent wastes.[4]

Label Containers Clearly: All waste containers must be labeled with a hazardous waste tag

provided by your institution's EHS department as soon as the first drop of waste is added.[6]

The label must include:

The words "Hazardous Waste."

The full chemical name(s) of the contents (no abbreviations or formulas).[6]

The approximate concentration or percentage of each component.

The date accumulation started.

The name of the principal investigator and the laboratory location.[6]

Step 3: Waste Accumulation and Storage

Satellite Accumulation Area (SAA): Store waste in a designated SAA within the laboratory

where it is generated.[4][5] This area should be under the control of the laboratory personnel.
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Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when adding waste.[4][5] This prevents the release of vapors and potential spills.

Secondary Containment: Place waste containers in a secondary containment bin or tray to

contain any potential leaks.[3]

Storage Limits: Be aware of the volume limits for SAAs (e.g., a maximum of 55 gallons of

hazardous waste).[4]

Step 4: Arranging for Disposal

Do Not Dispose Down the Drain or in Regular Trash: Hazardous chemicals must not be

poured down the drain or thrown in the regular trash.[4][7]

Request a Pickup: Once a waste container is full or you are finished with the chemical,

submit a request for waste pickup through your institution's EHS department.[4][6]

Empty Containers: Empty containers that held the inhibitor should be managed as

hazardous waste unless they have been triple-rinsed with a suitable solvent.[4] The rinsate

from this process must be collected and disposed of as hazardous waste.[8]

Disposal Workflow Diagram
The following diagram illustrates the general decision-making process for the disposal of

laboratory chemical waste.
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General Chemical Waste Disposal Workflow
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Yes

Disposal Complete

Click to download full resolution via product page

Caption: A workflow for the safe disposal of laboratory chemical waste.
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By adhering to these general guidelines and, most importantly, the specific procedures set forth

by your institution, you can ensure the safe and compliant disposal of c-Myc inhibitor 13 and

other laboratory chemicals. Always prioritize safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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